Cas no 1000572-17-7 (Ethyl 1-(biphenyl-4-yl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylate)

• Product Name: Ethyl 1-(biphenyl-4-yl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylate
• CAS No: 1000572-17-7
• MF: C₁₇H₁₅N₃O₃
• MW: 309.319303750992
• CID: 2841427
• PubChem ID: 135949935
• Update Time: 2025-04-21

Ethyl 1-(biphenyl-4-yl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1000572-17-7
• MFCD09877952
• ETHYL 1-([1,1-BIPHENYL]-4-YL)-5-OXO-2,5-DIHYDRO-1H-1,2,4-TRIAZOLE-3-CARBOXYLATE
• Ethyl 1-([1,1'-biphenyl]-4-yl)-5-oxo-2,5-dihydro-1H-1,2,4-triazole-3-carboxylate
• Ethyl 1-(biphenyl-4-yl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylate
• Ethyl1-([1,1'-biphenyl]-4-yl)-5-oxo-2,5-dihydro-1H-1,2,4-triazole-3-carboxylate

• MDL： MFCD09877952
• Inchi： 1S/C17H15N3O3/c1-2-23-16(21)15-18-17(22)20(19-15)14-10-8-13(9-11-14)12-6-4-3-5-7-12/h3-11H,2H2,1H3,(H,18,19,22)
• InChI Key： GGZZOGYENDDRAS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=NN(C(N1)=O)C1C=CC(=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 309.11134135Da
• Monoisotopic Mass: 309.11134135Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 71Ų